N-methyl-1-(2-thienylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-methyl-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C11H16N2O3S2/c1-12-11(14)9-4-6-13(7-5-9)18(15,16)10-3-2-8-17-10/h2-3,8-9H,4-7H2,1H3,(H,12,14)
• InChI Key: RLKRYLZGZKYLPE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCN(CC1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C11H16N2O3S2
• Molecular Weight: 288.4 g/mol

Description

Synthesis Analysis

The synthesis of N-methyl-1-(2-thienylsulfonyl)-4-piperidinecarboxamide derivatives involves multi-step chemical processes that may include acylation, sulfonylation, and piperidine incorporation. For example, a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives has been synthesized to evaluate their anti-acetylcholinesterase activity, indicating a complex synthesis pathway that can be tailored for specific biological activities (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of N-methyl-1-(2-thienylsulfonyl)-4-piperidinecarboxamide derivatives plays a crucial role in their reactivity and potential biological activities. Studies on similar compounds, like N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines, show that structural modifications can significantly influence their selectivity and efficacy as receptor ligands, highlighting the importance of detailed molecular structure analysis (Canale et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of N-methyl-1-(2-thienylsulfonyl)-4-piperidinecarboxamide derivatives encompasses a range of reactions, including oxidative methylation cascades and sulfone-stabilized carbanion formations. For instance, metal-free oxidative 1,2-arylmethylation cascades using organic peroxides as the methyl resource have been developed, illustrating innovative pathways for constructing complex molecules with this scaffold (Tan et al., 2016).